N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-9H-xanthene-9-carboxamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The xanthene backbone itself is a rigid, planar structure, while the cyclopentylmethyl and 2-hydroxyethoxy groups could potentially introduce some flexibility .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the presence of polar groups, and the overall charge distribution within the molecule .Scientific Research Applications
New Organosoluble and Optically Transparent Polyamides Containing Xanthene Units
This study details the synthesis of a new aromatic dicarboxylic acid derived from xanthene, which was then used to prepare polyamides with desirable thermal properties and solubility in polar aprotic solvents. These polyamides exhibit high glass transition temperatures, significant thermal stability, and char yields, along with low moisture absorption and high transparency, making them potentially useful in high-performance material applications (Guo et al., 2015).
Xanthones from Microfungus Xylaria
This research identifies new natural products from the microfungus Xylaria sp., including xanthone derivatives. These compounds were characterized for their structure, but their biological activity, such as antimicrobial properties, was found to be inactive in the tests performed (Healy et al., 2004).
Synthesis and Properties of Novel Aromatic Polyamides with Xanthene Cardo Groups
This paper presents the synthesis of novel monomers and polyamides containing xanthene cardo groups, showing amorphous nature, solubility in polar solvents, and high thermal stability. These materials could be used for creating transparent, flexible, and strong films, highlighting their potential in material science applications (Sheng et al., 2009).
Early Detection of Steel Corrosion via "Turn-On" Fluorescence in Smart Epoxy Coatings
This study demonstrates the use of a xanthene derivative as a smart indicator for early detection of steel corrosion under epoxy coatings. The "turn-on" fluorescence mechanism activated by ferric ions offers a nondestructive method for monitoring corrosion, suggesting applications in material integrity and safety monitoring (Augustyniak et al., 2009).
Mechanism of Action
Properties
IUPAC Name |
N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-9H-xanthene-9-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO4/c24-13-14-26-22(11-5-6-12-22)15-23-21(25)20-16-7-1-3-9-18(16)27-19-10-4-2-8-17(19)20/h1-4,7-10,20,24H,5-6,11-15H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NENUPSLBVXCORD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)C2C3=CC=CC=C3OC4=CC=CC=C24)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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